Cas no 668987-22-2 (1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI))

• Product Name: 1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI)
• CAS No: 668987-22-2
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1017818
• PubChem ID: 45082121
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid,2-hydroxyethylester(9CI)
• 2-hydroxyethyl 1H-pyrrole-2-carboxylate
• DTXSID80665111
• SCHEMBL1170832
• 668987-22-2

• Inchi： 1S/C7H9NO3/c9-4-5-11-7(10)6-2-1-3-8-6/h1-3,8-9H,4-5H2
• InChI Key： MPWUTCPIYWRGDI-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN1)=O)CCO

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives